Cas no 1186194-15-9 (methyl 3-amino-2,5-difluorobenzoate)

Methyl 3-amino-2,5-difluorobenzoate is a fluorinated benzoate ester derivative featuring both amino and fluorine substituents, making it a versatile intermediate in organic synthesis. The presence of electron-withdrawing fluorine atoms and an electron-donating amino group enhances its reactivity in cross-coupling reactions, nucleophilic substitutions, and other transformations. This compound is particularly valuable in pharmaceutical and agrochemical research, where fluorinated aromatic scaffolds are sought after for their metabolic stability and bioactivity. Its ester functionality allows for further derivatization, enabling the synthesis of amides, acids, or other tailored structures. The compound is typically supplied with high purity, ensuring consistent performance in synthetic applications.

methyl 3-amino-2,5-difluorobenzoate structure

1186194-15-9 structure

Product Name:methyl 3-amino-2,5-difluorobenzoate

CAS No:1186194-15-9

MF:C₈H₇F₂NO₂

MW:187.143489122391

MDL:MFCD17276533

CID:4561831

PubChem ID:63023144

Update Time:2025-06-13

methyl 3-amino-2,5-difluorobenzoate Chemical and Physical Properties

Names and Identifiers

- Methyl 3-aMino-2,5-difluorobenzoate
- Benzoic acid, 3-amino-2,5-difluoro-, methyl ester
- MFCD17276533
- 1186194-15-9
- Z1079174386
- EN300-139829
- AS-41122
- SCHEMBL913269
- CS-0416142
- methyl3-amino-2,5-difluorobenzoate
- AKOS012322171
- methyl 3-amino-2,5-difluorobenzoate
- MDL： MFCD17276533
- Inchi： 1S/C8H7F2NO2/c1-13-8(12)5-2-4(9)3-6(11)7(5)10/h2-3H,11H2,1H3
- InChI Key： WLDJUQONBUMMQH-UHFFFAOYSA-N
- SMILES： C(OC)(=O)C1=CC(F)=CC(N)=C1F

Computed Properties

Exact Mass: 187.04448479g/mol
Monoisotopic Mass: 187.04448479g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 13
Rotatable Bond Count: 2
Complexity: 201
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.3
Topological Polar Surface Area: 52.3Å²

methyl 3-amino-2,5-difluorobenzoate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
TRC	M286833-50mg	Methyl 3-Amino-2,5-difluorobenzoate	1186194-15-9		50mg	$ 50.00	2022-06-04
TRC	M286833-100mg	Methyl 3-Amino-2,5-difluorobenzoate	1186194-15-9		100mg	$ 70.00	2022-06-04
TRC	M286833-500mg	Methyl 3-Amino-2,5-difluorobenzoate	1186194-15-9		500mg	$ 295.00	2022-06-04
Alichem	A015008648-250mg	Methyl 3-amino-2,5-difluorobenzoate	1186194-15-9	97%	250mg	$504.00	2023-09-04
Alichem	A015008648-500mg	Methyl 3-amino-2,5-difluorobenzoate	1186194-15-9	97%	500mg	$863.90	2023-09-04
Alichem	A015008648-1g	Methyl 3-amino-2,5-difluorobenzoate	1186194-15-9	97%	1g	$1579.40	2023-09-04
Apollo Scientific	PC907708-250mg	Methyl 3-amino-2,5-difluorobenzoate	1186194-15-9	95%	250mg	£71.00	2025-02-22
Apollo Scientific	PC907708-1g	Methyl 3-amino-2,5-difluorobenzoate	1186194-15-9	95%	1g	£132.00	2025-02-22
abcr	AB445923-1 g	Methyl 3-amino-2,5-difluorobenzoate; min. 95%	1186194-15-9		1g	€312.20	2022-06-10
abcr	AB445923-5 g	Methyl 3-amino-2,5-difluorobenzoate; min. 95%	1186194-15-9		5g	€912.80	2022-06-10

methyl 3-amino-2,5-difluorobenzoate Related Literature

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3. An atomically efficient, highly stable and redox active Ce0.5Tb0.5Ox (3% mol.)/MgO catalyst for total oxidation of methane†

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5. An amino group functionalized metal–organic framework as a luminescent probe for highly selective sensing of Fe3+ ions†

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Related Categories

Additional information on methyl 3-amino-2,5-difluorobenzoate

Comprehensive Overview of Methyl 3-amino-2,5-difluorobenzoate (CAS 1186194-15-9): Properties, Applications, and Industry Insights

Methyl 3-amino-2,5-difluorobenzoate (CAS 1186194-15-9) is a fluorinated aromatic ester with a molecular formula of C₈H₇F₂NO₂. This compound belongs to the class of difluorobenzoate derivatives, which are widely utilized in pharmaceutical intermediates, agrochemical synthesis, and advanced material research. Its unique structural features, including the amino group and fluorine substituents, contribute to its reactivity and versatility in organic transformations.

In recent years, the demand for fluorinated compounds like methyl 3-amino-2,5-difluorobenzoate has surged due to their role in drug discovery. Researchers frequently search for "fluorine in medicinal chemistry" or "benzoate derivatives for API synthesis," reflecting the compound's relevance in developing bioactive molecules. The CAS 1186194-15-9 is particularly noted for its potential in modulating pharmacokinetic properties, such as metabolic stability and membrane permeability, making it a hotspot in small-molecule drug design.

From a synthetic perspective, methyl 3-amino-2,5-difluorobenzoate serves as a key intermediate in cross-coupling reactions, including Suzuki-Miyaura and Buchwald-Hartwig couplings. Its electron-deficient aromatic ring enhances reactivity in nucleophilic substitution reactions, a topic often queried as "how to functionalize difluorobenzoates." The ester moiety further allows derivatization into amides or carboxylic acids, expanding its utility in peptide mimetics and polymer chemistry.

Environmental and regulatory trends also influence discussions around CAS 1186194-15-9. With growing interest in "green chemistry for fluorinated compounds," manufacturers are exploring solvent-free or catalytic methods to produce this intermediate sustainably. Analytical techniques like HPLC and GC-MS are critical for quality control, addressing common queries such as "purity analysis of methyl 3-amino-2,5-difluorobenzoate."

In material science, the compound's thermal stability and electronic properties are leveraged in OLEDs and liquid crystals. Searches for "fluorinated aromatics in optoelectronics" highlight this niche application. Additionally, its crystallinity and solubility profiles are frequently studied, as noted in patents focusing on high-performance coatings.

To conclude, methyl 3-amino-2,5-difluorobenzoate (CAS 1186194-15-9) exemplifies the intersection of chemistry and innovation. Its multifaceted applications—from life sciences to advanced materials—align with global trends toward precision synthesis and functional materials, ensuring its continued prominence in industrial and academic research.